Antifibrosis

Antifibrosis
ICD: N/AOntology ID: N/A

Description

Antifibrosis refers to the medical strategies and treatments aimed at preventing, halting, or reversing the process of fibrosis. Fibrosis is the excessive accumulation of extracellular matrix components, primarily collagen, leading to tissue scarring and organ dysfunction. Antifibrotic therapies target various pathways involved in fibrogenesis, offering potential benefits in conditions like pulmonary fibrosis, liver cirrhosis, and kidney disease, by preserving organ structure and function.

Treatment Compounds

Treatment Compounds
List of compounds for treating this disease

MMP2

基因: MMP2Enzyme
1 个化合物

ACTA2

基因: ACTA2
1 个化合物

COL1A1

基因: COL1A1
1 个化合物

TIMP1

基因: TIMP1
1 个化合物

其他治疗化合物

直接关联的治疗化合物,作用靶点尚未明确

2 个化合物
Statistics
Treatment Compounds2
Metadata
Created At2/2/2026
Updated At2/13/2026